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Compound of Interest

Compound Name: 4,4-Dimethyl-1-pentanol

Cat. No.: B1294636

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density and refractive index of
4,4-Dimethyl-1-pentanol. It includes a summary of its key physical properties, detailed
experimental protocols for their determination, and a relevant biological signaling pathway
where related compounds have shown significant activity, offering context for its potential
application in research and drug development.

Core Physicochemical Data

4,4-Dimethyl-1-pentanol is a branched-chain primary alcohol with the molecular formula
C7H160. Its physical properties are critical for its application in various scientific and industrial
fields. The density and refractive index are key parameters for substance identification, purity
assessment, and in the formulation of solutions.

Quantitative Data Summary

The table below summarizes the reported values for the density and refractive index of 4,4-
Dimethyl-1-pentanol from various sources.
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Property Value Units
Density 0.811 g/cm3
0.82 g/cm3

Refractive Index 1.418 nD
1.421 nD

Experimental Protocols

While specific experimental determinations for 4,4-Dimethyl-1-pentanol are not extensively
detailed in publicly available literature, the following are standard and widely accepted
methodologies for measuring the density and refractive index of liquid organic compounds.

Determination of Density

The density of a liquid, defined as its mass per unit volume, is a fundamental physical property.

[1] It is typically measured in g/cms3 or g/mL.[1]
1. Pycnometer Method:
A pycnometer is a flask with a specific, accurately known volume.
e Procedure:
o The pycnometer is first weighed empty (m1).

o ltis then filled with a reference liquid of known density (e.g., deionized water) at a
controlled temperature and weighed again (m2).

o The pycnometer is emptied, dried, and filled with 4,4-Dimethyl-1-pentanol at the same
temperature and weighed a final time (m3).

o Calculation: The density (p) of the sample is calculated using the formula: p_sample = [(m3 -

m1l) / (m2 - ml1)] * p_reference

2. Hydrometer Method:
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A hydrometer is a calibrated instrument that measures the relative density of liquids based on
buoyancy.

e Procedure:
o The 4,4-Dimethyl-1-pentanol is placed in a graduated cylinder or other suitable container.
o The hydrometer is gently lowered into the liquid until it floats freely.

o The density is read directly from the scale on the hydrometer stem at the point where the
surface of the liquid meets the stem.

Determination of Refractive Index

The refractive index of a material is a dimensionless number that describes how fast light
travels through the material.[2] It is a crucial parameter for identifying and characterizing
substances.[?]

1. Abbe Refractometer:

The Abbe refractometer is a common laboratory instrument for the accurate measurement of
the refractive index of liquids.

e Procedure:
o Afew drops of 4,4-Dimethyl-1-pentanol are placed on the prism of the refractometer.

o The prism is closed, and the sample is allowed to equilibrate to the desired temperature,
often controlled by a circulating water bath.

o Light from a monochromatic source is passed through the sample.

o The user looks through the eyepiece and adjusts the controls to bring the dividing line
between the light and dark fields into sharp focus and align it with the crosshairs.

o The refractive index is then read directly from the instrument's scale.

2. Laser-Based Methods:
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Modern techniques utilizing lasers can provide highly accurate measurements of the refractive

index.

» Principle: These methods often rely on measuring the angle of minimum deviation of a laser
beam passing through a prism containing the liquid sample or using interferometric
techniques.[3][4] The high collimation and monochromaticity of laser light allow for very
precise angle measurements, leading to a high degree of accuracy in the calculated
refractive index.[3]

Biological Activity and Signaling Pathways

While 4,4-Dimethyl-1-pentanol itself is not extensively studied for its biological activity, related
branched-chain alcohols have shown interesting pharmacological effects. Specifically, the
isomer 4-Methyl-1-pentanol has been identified as an antagonist of the effects of ethanol on the
L1 cell adhesion molecule (LLCAM) signaling pathway.[5][6] This pathway is critical for
neuronal development, including neuronal migration and neurite outgrowth.[5]

Ethanol is known to disrupt L1-mediated cell adhesion, which is a contributing factor to the
neurodevelopmental defects seen in Fetal Alcohol Spectrum Disorders.[5] The antagonistic
action of 4-Methyl-1-pentanol suggests it may interfere with the binding of ethanol to L1 or
modulate the downstream signaling cascade.[5] This makes compounds like methyl-pentanol
derivatives subjects of interest for research into potential therapeutic interventions to mitigate
the effects of prenatal alcohol exposure.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4,4-
Dimethyl-1-pentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294636#density-and-refractive-index-of-4-4-
dimethyl-1-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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